Cas no 17019-01-1 (Tetrahydroharmine)

Tetrahydroharmine structure
Tetrahydroharmine structure
Product Name:Tetrahydroharmine
CAS No:17019-01-1
MF:C13H16N2O
MW:216.278943061829
MDL:MFCD05672237
CID:162447
PubChem ID:159809
Update Time:2025-04-19

Tetrahydroharmine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrido[3,4-b]indole,2,3,4,9-tetrahydro-7-methoxy-1-methyl-
    • tetrahydroharmine
    • tetrahydro-Harmine
    • 1,2,3,4-Tetrahydroharmine
    • tetrahydroharmane
    • Tetrahydroharmin
    • 7-methoxy-1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
    • 1H-Pyrido(3,4-B)indole, 2,3,4,9-tetrahydro-7-methoxy-1-methyl- (van)
    • F1Q1E0G45A
    • RS-0341
    • 17019-01-1
    • NCGC00246230-01
    • cid_159809
    • 7-methoxy-1-methyl-2,4a,4b,8a,9,9a-hexahydro-1H-pyrido[3,4-b]indole
    • NSC-99788
    • DTXSID70901873
    • 1H-PYRIDO(3,4-B)INDOLE, 2,3,4,9-TETRAHYDRO-7-METHOXY-1-METHYL-
    • AKOS016339742
    • 7-Methoxy-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline
    • 7-methoxy-1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
    • BDBM50132130
    • Leptaflorine
    • Q135068
    • UNII-F1Q1E0G45A
    • A901773
    • Harmine, 1,2,3,4-tetrahydro-
    • ZXLDQJLIBNPEFJ-UHFFFAOYSA-N
    • MLS001049053
    • NS00017680
    • MFCD05672237
    • NCIOpen2_006596
    • SCHEMBL646273
    • CHEMBL129208
    • HMS2271A13
    • SMR000386892
    • 486-93-1
    • AB00637144-07
    • (+/-)-tetrahydroharmine
    • AKOS004119339
    • 7-Methoxy-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline #
    • NSC99788
    • TETRAHYDROHARMINE, (+/-)-
    • 2,3,4,9-TETRAHYDRO-7-METHOXY-1-METHYL-1H-PYRIDO(3,4-B)INDOLE
    • MLSMR
    • Tetrahydroharmine
    • MDL: MFCD05672237
    • Inchi: 1S/C13H16N2O/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13/h3-4,7-8,14-15H,5-6H2,1-2H3
    • InChI Key: ZXLDQJLIBNPEFJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)NC1=C2CCNC1C

Computed Properties

  • Exact Mass: 216.12600
  • Monoisotopic Mass: 216.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 399.2±37.0 °C at 760 mmHg
  • Flash Point: 195.2±26.5 °C
  • Refractive Index: 1.61
  • PSA: 37.05000
  • LogP: 2.71200
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tetrahydroharmine Security Information

Tetrahydroharmine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB347098-100 mg
7-Methoxy-1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole, 90%; .
17019-01-1 90%
100MG
€246.80 2022-03-03
TRC
T310285-10mg
Tetrahydroharmine
17019-01-1
10mg
$ 92.00 2023-09-06
TRC
T310285-25mg
Tetrahydroharmine
17019-01-1
25mg
$ 184.00 2023-09-06
TRC
T310285-50mg
Tetrahydroharmine
17019-01-1
50mg
$ 368.00 2023-09-06
TRC
T310285-100mg
Tetrahydroharmine
17019-01-1
100mg
$696.00 2023-05-17
OTAVAchemicals
3358109-50MG
7-methoxy-1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
17019-01-1 95%
50MG
$171 2023-07-05
OTAVAchemicals
3358109-100MG
7-methoxy-1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
17019-01-1 95%
100MG
$229 2023-07-05
OTAVAchemicals
3358109-250MG
7-methoxy-1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
17019-01-1 95%
250MG
$309 2023-07-05
OTAVAchemicals
3358109-1000MG
7-methoxy-1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
17019-01-1 95%
1g
$459 2023-07-05
abcr
AB347098-100mg
7-Methoxy-1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole, 90%; .
17019-01-1 90%
100mg
€288.00 2025-04-20

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